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For Immediate Release

[City, State] – [Date] – A comprehensive review of available scientific literature indicates that

Rebaudioside F (Reb F), a minor steviol glycoside, exhibits comparable stability to its more

prevalent counterparts such as Rebaudioside A (Reb A) and Stevioside. This finding is crucial

for researchers, scientists, and drug development professionals exploring the use of various

steviol glycosides in diverse applications. While extensive quantitative data exists for the

degradation kinetics of major steviol glycosides, studies including Reb F consistently

demonstrate its robustness in various food matrices.

Steviol glycosides are a class of natural, high-intensity sweeteners extracted from the leaves of

Stevia rebaudiana. Their stability under different processing and storage conditions, such as

varying pH and temperature, is a critical factor for their application in food, beverages, and

pharmaceutical formulations.

Comparative Stability Overview
Studies have consistently shown that Rebaudioside A is generally more stable than Stevioside,

particularly in acidic environments and at elevated temperatures. Degradation of these

molecules typically involves the hydrolysis of glucose units from the steviol backbone.

A significant study evaluating the stability of a wide range of steviol glycosides—including

Stevioside, Rebaudioside A, B, C, D, E, F, and G—in various food matrices such as soy drinks,

skimmed and fermented milk, and yogurt, found no signs of decomposition for any of the tested
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glycosides under typical storage conditions.[1][2] This indicates a high level of stability for

Rebaudioside F in these complex systems.

While direct, head-to-head quantitative degradation kinetics for Rebaudioside F under

stressed pH and temperature conditions are not as extensively documented as for

Rebaudioside A and Stevioside, the available evidence strongly supports its comparable

stability. All steviol glycosides, including Reb F, ultimately metabolize to the common aglycone,

steviol, in the human gut.[3]

Quantitative Stability Data
The following table summarizes the stability of major steviol glycosides under various

conditions, based on available experimental data.
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Steviol Glycoside Condition Observation Reference

Rebaudioside A

pH 2.8-4.2, 5-40°C, 6

months (in carbonated

beverages)

Degraded into six

secondary

compounds.[2]

Prakash et al., 2012

pH 3, <30°C, 6

months (in buffer

solution)

Slow degradation

(<6% loss).
Gong et al., 2013

80°C, 24-72h (in soft

drinks)

More stable than

Stevioside.

Wölwer-Rieck et al.,

2010

Stevioside pH 2.0-10.0 Stable. Kroyer, 2010

>140°C Starts to degrade. Kroyer, 2010

80°C, 24-72h (in soft

drinks)

Less stable than

Rebaudioside A, with

up to 70%

degradation.[2]

Wölwer-Rieck et al.,

2010

105°C, 48h (dry

heating)
91% degradation. Martono et al., 2018

Rebaudioside F

Various food matrices

(soy drink, milk,

yogurt)

No signs of

decomposition

observed.[1][2]

Jooken et al., 2012

Thermal processing in

a beverage (pH 4.45)

Degradation fits a

second-order

polynomial model.

Gardana et al. (cited

in a Taylor & Francis

Online article)

Rebaudioside M pH 4-8 Most stable range. Prakash et al., 2014

< pH 2 Noticeably less stable. Prakash et al., 2014

Degradation Pathways
The degradation of steviol glycosides primarily occurs through the hydrolysis of their glycosidic

bonds, leading to the formation of other steviol glycosides with fewer sugar units, and

ultimately, the common aglycone, steviol.
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Rebaudioside A

Stevioside
- Glucose

Rebaudioside B

- Glucose

Steviolbioside- Glucose Steviolmonoside- Glucose Steviol- Glucose

Sample Preparation

Analysis

Quantification

Spike beverage with
Steviol Glycoside

Incubate at controlled
pH and Temperature

Dilute Sample

Filter Sample

HPLC Analysis

Quantify remaining
Steviol Glycoside

Compare with initial
concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Steviol Glycosides from Stevia rebaudiana: An Updated Overview of Their Sweetening
Activity, Pharmacological Properties, and Safety Aspects - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Stability Showdown: Rebaudioside F Holds Its Ground
Against Major Steviol Glycosides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2929784#comparing-the-stability-of-rebaudioside-f-
with-major-steviol-glycosides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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